Cas no 27408-23-7 (Benzofuran,3,5,6-trimethyl-)
Benzofuran,3,5,6-trimethyl- structure
Product Name:Benzofuran,3,5,6-trimethyl-
CAS No:27408-23-7
MF:C11H12O
MW:160.212383270264
CID:251146
PubChem ID:11105654
Update Time:2025-04-19
Benzofuran,3,5,6-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzofuran,3,5,6-trimethyl-
- SCHEMBL8404362
- 27408-23-7
- 3,5,6-trimethylbenzofuran
- AKOS026733686
-
- Inchi： 1S/C11H12O/c1-7-4-10-9(3)6-12-11(10)5-8(7)2/h4-6H,1-3H3
- InChI Key： NGTVEFSPQPARBA-UHFFFAOYSA-N
- SMILES： O1C=C(C)C2C=C(C)C(C)=CC1=2
Computed Properties
- Exact Mass: 160.08886
- Monoisotopic Mass: 160.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 13.1Ų
Experimental Properties
- PSA: 13.14
Benzofuran,3,5,6-trimethyl- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
27408-23-7 (Benzofuran,3,5,6-trimethyl-) Related Products
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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